Cas no 338401-52-8 (1H-Indole-3-carboxaldehyde, 1-methyl-2-[(4-methylphenyl)thio]-5-nitro-)

• Product Name: 1H-Indole-3-carboxaldehyde, 1-methyl-2-[(4-methylphenyl)thio]-5-nitro-
• CAS No: 338401-52-8
• MF: C₁₇H₁₄N₂O₃S
• MW: 326.369662761688
• CID: 5270551
• Update Time: 2026-03-09

1H-Indole-3-carboxaldehyde, 1-methyl-2-[(4-methylphenyl)thio]-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde, 1-methyl-2-[(4-methylphenyl)thio]-5-nitro-

• Inchi： 1S/C17H14N2O3S/c1-11-3-6-13(7-4-11)23-17-15(10-20)14-9-12(19(21)22)5-8-16(14)18(17)2/h3-10H,1-2H3
• InChI Key： BVGAWALYWQGFDQ-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C([N+]([O-])=O)C=C2)C(C=O)=C1SC1=CC=C(C)C=C1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 526.5±50.0 °C(Predicted)

Additional information on 1H-Indole-3-carboxaldehyde, 1-methyl-2-[(4-methylphenyl)thio]-5-nitro-

Introduction to 1H-Indole-3-carboxaldehyde, 1-methyl-2-[(4-methylphenyl)thio]-5-nitro (CAS No. 338401-52-8) and Its Emerging Applications in Chemical Biology

The compound 1H-Indole-3-carboxaldehyde, 1-methyl-2-[(4-methylphenyl)thio]-5-nitro (CAS No. 338401-52-8) represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry, showcasing a unique structural framework that has garnered significant attention in recent years. This molecule, characterized by its nitro-substituted indole core and thioether linkage, exhibits promising biological activities that make it a valuable scaffold for drug discovery and synthetic chemistry. Its molecular architecture, featuring a 1-methyl group at the 1-position and a 5-nitro substituent at the 5-position of the indole ring, combined with a 2-[(4-methylphenyl)thio] moiety, endows it with distinct chemical and pharmacological properties.

Recent advancements in chemical biology have highlighted the importance of indole derivatives in modulating various biological pathways. The nitro group in this compound not only contributes to its electronic properties but also serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. The presence of the thioether linkage introduces sulfur into the molecule, which is known to enhance binding affinity to biological targets such as enzymes and receptors. This structural feature has been exploited in the development of novel therapeutic agents targeting neurological disorders, inflammation, and infectious diseases.

One of the most compelling aspects of 1H-Indole-3-carboxaldehyde, 1-methyl-2-[(4-methylphenyl)thio]-5-nitro is its potential as a precursor for the synthesis of bioactive molecules. The aldehyde functionality at the 3-position of the indole ring allows for further derivatization through condensation reactions with various nucleophiles, including amino acids, hydrazines, and phenols. These reactions can yield Schiff bases, hydrazones, and other heterocyclic compounds that exhibit diverse pharmacological effects. For instance, studies have demonstrated that indole derivatives bearing nitro and thioether groups can interact with heme-containing proteins and enzymes, making them attractive candidates for treating oxidative stress-related diseases.

The 5-nitro substituent plays a crucial role in modulating the reactivity and bioavailability of the molecule. Nitro groups are well-known for their ability to undergo reduction to amine groups under specific conditions, which can alter the pharmacokinetic profile of a drug. This property has been leveraged in the design of prodrugs that release active pharmaceutical ingredients (APIs) in response to physiological stimuli. Additionally, the electron-withdrawing nature of the nitro group enhances the electrophilicity of the adjacent aldehyde functionality, facilitating Michael addition reactions with nucleophiles such as thiols and amines.

In vitro studies have revealed that 1H-Indole-3-carboxaldehyde, 1-methyl-2-[(4-methylphenyl)thio]-5-nitro exhibits inhibitory activity against several target enzymes and receptors relevant to human health. Notably, it has shown promise as an inhibitor of monoamine oxidase (MAO), an enzyme involved in neurotransmitter metabolism. MAO inhibitors are used clinically to treat depression and other neurological disorders by increasing levels of serotonin, dopamine, and norepinephrine in the brain. The structural features of this compound make it a potent competitor for binding to MAO-A and MAO-B isoforms, suggesting its potential as a therapeutic agent.

Another area where this compound has shown promise is in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disorders, and cancer. Indole derivatives have been extensively studied for their anti-inflammatory properties due to their ability to modulate signaling pathways such as nuclear factor kappa B (NF-κB). The presence of both nitro and thioether groups in 1H-Indole-3-carboxaldehyde, 1-methyl-2-[(4-methylphenyl)thio]-5-nitro may enhance its ability to interfere with pro-inflammatory cytokine production by inhibiting NF-κB activation.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility as a building block for more complex molecules. Key steps include nucleophilic aromatic substitution (SNAr) reactions to introduce the thioether linkage followed by electrophilic aromatic substitution (EAS) to install the nitro group at the 5-position. The final step involves formylation at the 3-position using reagents such as Vilsmeier-Haack reagent or phosphorus oxychloride (POCl₃). These synthetic strategies demonstrate the versatility of this scaffold in generating structurally diverse indole derivatives with tailored biological activities.

Recent research has also explored the use of computational methods to optimize the structure-function relationships of indole-based compounds like 1H-Indole-3-carboxaldehyde, 1-methyl-2-[(4-methylphenyl)thio]-5-nitro. Molecular docking simulations have been employed to predict binding interactions with target proteins such as MAO isoforms and inflammatory enzymes. These studies provide valuable insights into how structural modifications can enhance binding affinity and selectivity. Additionally, virtual screening techniques have been used to identify novel analogs with improved pharmacological profiles based on known bioactive scaffolds.

The potential applications of this compound extend beyond pharmaceuticals into agrochemicals and material science. For instance, indole derivatives have been investigated as precursors for crop protection agents due to their ability to interact with biological targets in pests and pathogens. The unique combination of functional groups in 1H-Indole-3-carboxaldehyde, 1-methyl-2-[(4-methylphenyl)thio]-5-nitro makes it an attractive candidate for designing next-generation agrochemicals that offer enhanced efficacy while minimizing environmental impact.

In conclusion,1H-Indole-3-carboxaldehyde, 1-methyl, 2-[(4-methylphenyl)thio],5-nitro (CAS No. 338401-52-8) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of functional groups enables diverse synthetic possibilities while offering promising biological activities relevant to neurological disorders, inflammation, and other diseases affecting human health. As research continues to uncover new applications for this scaffold, future studies will likely focus on optimizing its pharmacological properties through structural modifications designed to enhance potency, selectivity, and bioavailability.